Cas no 2229405-73-4 (1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid
• CAS No: 2229405-73-4
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5884067
• PubChem ID: 165657148
• Update Time: 2025-05-22

1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid
• EN300-1887112
• 2229405-73-4
• 1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C17H29NO4/c1-16(2,3)22-15(21)18-11-7-8-13(12-18)17(14(19)20)9-5-4-6-10-17/h13H,4-12H2,1-3H3,(H,19,20)
• InChI Key： AENXYBLEHSCGNV-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid

1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid (CAS No. 2229405-73-4) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a piperidine ring, a tert-butoxy carbonyl group, and a cyclohexane carboxylic acid moiety. Recent advancements in synthetic chemistry and materials science have highlighted the importance of such compounds in developing novel materials and therapeutic agents.

Structure and Synthesis

The molecular structure of 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid is defined by its bicyclic framework, which includes a piperidine ring substituted at the 3-position with a tert-butoxycarbonyl group (Boc). The cyclohexane ring is further substituted with a carboxylic acid group at the 1-position. This combination of functional groups makes the compound highly versatile for various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have explored various methodologies to enhance the efficiency of its preparation, including the use of microwave-assisted synthesis and catalytic asymmetric techniques. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale production.

Pharmacological Applications

The pharmacological potential of 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid has been a subject of intense research. Preclinical studies suggest that this compound exhibits promising activity in modulating key biological pathways, particularly those involved in inflammation and neurodegenerative diseases. Its ability to interact with specific receptors and enzymes makes it a potential candidate for drug development.

Recent findings indicate that the compound demonstrates selective inhibition of certain kinases, which are implicated in cancer progression. This discovery has sparked interest in exploring its role as an anticancer agent. Additionally, its anti-inflammatory properties have been validated in animal models, highlighting its potential for treating conditions such as arthritis and inflammatory bowel disease.

Materials Science Applications

Beyond pharmacology, 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid has shown promise in materials science. Its rigid bicyclic structure and functional groups make it an ideal candidate for polymer synthesis. Researchers have successfully incorporated this compound into polymeric materials, resulting in enhanced mechanical properties and thermal stability.

Recent advancements in polymer chemistry have leveraged this compound to develop high-performance polymers for use in electronics and aerospace applications. Its ability to form robust cross-linked networks has been particularly advantageous in creating lightweight yet durable materials.

Environmental Impact and Sustainability

The environmental impact of 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid has also been a focus of recent research. Studies have evaluated its biodegradability and toxicity profiles to assess its suitability for sustainable applications. Preliminary results suggest that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes.

In addition, researchers have explored methods to synthesize this compound using renewable resources and green chemistry principles. These efforts align with global initiatives to reduce environmental footprint while maintaining high standards of product performance.

Future Directions

The future of 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid lies in expanding its applications across diverse industries. Ongoing research aims to uncover new biological targets and optimize its physical properties for advanced materials. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into commercial products.

In conclusion, 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclohexane-1-carboxylic acid represents a multifaceted molecule with immense potential across various domains. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations.